Cas no 202826-52-6 (3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinazolin]-4'-one)

• Product Name: 3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinazolin]-4'-one
• CAS No: 202826-52-6
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• MDL: MFCD11049641
• CID: 838660
• PubChem ID: 25805062
• Update Time: 2025-05-22

3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinazolin]-4'-one Chemical and Physical Properties

Names and Identifiers

• 1'H-Spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one
• LogP
• spiro[piperidine-4,2'(1'H)-quinazolin]-4'(3'H)-one
• spiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one
• 3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinazoline]-4'-one
• DMCVIPFZUCHMQV-UHFFFAOYSA-N
• RP27074
• AB0023256
• W4276
• ST24026699
• 1h-spiro[piperidine-4,2-quinazolin]-4(3h)-one
• 1H-spiro[piperidin-4,2'-quinazolin]-4'(3'H)-one
• Spiro[piperidine-4,2'(1'H)-quina
• 3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinazolin]-4'-one

• MDL： MFCD11049641
• Inchi： 1S/C12H15N3O/c16-11-9-3-1-2-4-10(9)14-12(15-11)5-7-13-8-6-12/h1-4,13-14H,5-8H2,(H,15,16)
• InChI Key： DMCVIPFZUCHMQV-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC2(CCNCC2)N1

Computed Properties

• Exact Mass: 217.12165
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 286
• Topological Polar Surface Area: 53.2

Experimental Properties

• Boiling Point: 509.0±50.0°C at 760 mmHg
• PSA: 53.16

3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinazolin]-4'-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinazolin]-4'-one

3',4'-Dihydro-1'H-Spiro[Piperidine-4,2'-Quinazolin]-4'-One: A Comprehensive Overview

The compound with CAS No. 202826-52-6, known as 3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinazolin]-4'-one, is a unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its spiro structure, which consists of a piperidine ring fused to a quinazolinone moiety. The spiro arrangement imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

3',4'-Dihydro-1'H-spiro[piperidine-4,2'-quinazolin]-4'-one has been extensively studied for its potential in drug discovery. Recent research has highlighted its role as a scaffold for developing bioactive molecules, particularly in the context of kinase inhibitors and other therapeutic agents. The quinazolinone core is well-known for its ability to interact with protein targets, and the piperidine ring adds flexibility and additional functional groups that can be exploited for tuning pharmacokinetic properties.

The synthesis of 3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinazolin]-4'-one involves a multi-step process that typically includes cyclization reactions and ring-forming strategies. One of the most efficient methods reported in the literature involves the condensation of an amino alcohol with a carbonyl compound, followed by intramolecular cyclization to form the spiro structure. This approach not only ensures high yields but also allows for easy modification of substituents to explore structural variations.

Recent advancements in computational chemistry have enabled researchers to perform detailed studies on the electronic properties and conformational flexibility of 3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinazolin]-4'-one. These studies have provided insights into its ability to adopt specific conformations that are critical for binding to biological targets. For instance, molecular docking simulations have revealed that the compound can effectively occupy ATP-binding pockets in kinase enzymes, suggesting its potential as a lead compound in anti-cancer drug development.

In addition to its pharmacological applications, 3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinazolin]-4'-one has also found use in materials science. Its rigid spiro structure makes it an attractive candidate for constructing functional materials with tailored optical and electronic properties. Researchers have explored its application in organic electronics, where it has been incorporated into thin-film transistors and light-emitting diodes (LEDs). The compound's ability to form stable π-conjugated systems contributes to its utility in these applications.

The growing interest in 3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinazolin]-4'-one is further evidenced by its inclusion in several high-throughput screening campaigns aimed at identifying novel bioactive molecules. These campaigns have identified several derivatives of the compound that exhibit potent inhibitory activity against key enzymes involved in diseases such as cancer and neurodegenerative disorders. For example, certain analogs have been shown to inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

Looking ahead, the development of novel synthetic routes and the exploration of new functional groups are expected to further enhance the versatility of 3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinazolin]-4'-one. Researchers are also focusing on improving its solubility and bioavailability through structural modifications, which could pave the way for its clinical translation as a therapeutic agent.

In conclusion, 3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinazolin]-4'-one is a versatile compound with significant potential in both pharmacological and materials science applications. Its unique spiro structure, combined with recent advances in synthetic and computational techniques, positions it as a promising candidate for future innovations across multiple disciplines.